Cas no 2172439-85-7 (4-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid)

• Product Name: 4-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid
• CAS No: 2172439-85-7
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5999954
• PubChem ID: 165808086
• Update Time: 2025-08-03

4-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid
• 2172439-85-7
• 4-[N-ethyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid
• EN300-1569234

• Inchi： 1S/C27H34N2O5/c1-3-29(17-9-16-26(31)32)25(30)15-8-10-19(2)28-27(33)34-18-24-22-13-6-4-11-20(22)21-12-5-7-14-23(21)24/h4-7,11-14,19,24H,3,8-10,15-18H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： HFJRYVGWCZHEMI-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCCC(N(CC)CCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid

4-N-Ethyl-5-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic Acid: A Comprehensive Overview

4-N-Ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid is a complex organic compound with a unique structure that combines several functional groups, making it a subject of interest in various fields of chemistry and biology. This compound, identified by the CAS number 2172439-85-7, has garnered attention due to its potential applications in drug delivery systems, bioconjugation, and as a precursor for advanced materials. The molecule's structure features an ethyl group attached to a nitrogen atom, a fluorenylmethoxycarbonyl (Fmoc) group, and a hexanamidobutanoic acid backbone, which collectively contribute to its versatile properties.

The Fmoc group is a well-known protecting group in peptide synthesis, known for its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached via an amino linkage to the hexanamide chain. This arrangement suggests that the compound could serve as an intermediate in the synthesis of more complex molecules, particularly in the field of medicinal chemistry. Recent studies have highlighted the importance of such protecting groups in improving the efficiency of peptide synthesis, making this compound a valuable tool in modern drug development.

The hexanamide chain in the molecule provides flexibility and hydrophobicity, which are desirable properties for applications such as drug delivery. The butanoic acid moiety at the end of the chain introduces carboxylic acid functionality, which can participate in various chemical reactions, including esterification and amidation. This makes the compound highly versatile for further functionalization. Researchers have explored similar compounds for their ability to enhance drug solubility and bioavailability, suggesting potential applications in pharmaceutical formulations.

Recent advancements in materials science have also brought attention to compounds like 4-N-Ethyl-5-Fmoc-hexanamidobutanoic acid. Its structural features make it a candidate for use in biocompatible materials, such as hydrogels or polymeric networks. The Fmoc group's photolabile properties have been exploited in light-responsive materials, enabling controlled release mechanisms. This dual functionality—combining chemical versatility with responsive behavior—positions this compound at the forefront of emerging technologies in biomaterials.

In addition to its synthetic applications, this compound has shown promise in biological systems. The ethyl group and Fmoc moiety may influence the molecule's interactions with biological membranes, potentially affecting its permeability and biodistribution. Studies on similar compounds have demonstrated their ability to modulate enzyme activity or serve as substrates for metabolic pathways, highlighting their potential as research tools or therapeutic agents.

The synthesis of 4-N-Ethyl-5-Fmoc-hexanamidobutanoic acid involves multi-step organic reactions, including nucleophilic substitutions and peptide coupling techniques. The choice of reagents and reaction conditions is critical to ensure high yields and purity. Recent optimizations in these synthetic protocols have improved the scalability of the process, making it more accessible for large-scale production if required.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the compound's structure and purity. These methods provide detailed insights into the molecule's conformational dynamics and stability under various conditions. Such analyses are essential for understanding how this compound behaves in different environments, whether during synthesis or application.

In conclusion, 4-N-Ethyl-5-Fmoc-hexanamidobutanoic acid represents a multifaceted compound with significant potential across diverse scientific domains. Its unique combination of functional groups offers versatility for both synthetic and applied research. As ongoing studies continue to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in advancing chemical science and technology.